Cas no 40074-59-7 (2-Propenoic acid, 2-methyl-, 4-(phosphonooxy)butyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 4-(phosphonooxy)butyl ester
• CAS No: 40074-59-7
• MF: C₈H₁₅O₆P
• MW: 238.174864053726
• CID: 324475
• PubChem ID: 21908457
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-, 4-(phosphonooxy)butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 4-(phosphonooxy)butyl ester
• 4-phosphonooxybutyl 2-methylprop-2-enoate
• GMCNAQYARMUGJX-UHFFFAOYSA-N
• 4-methacryloyloxybutyl dihydrogenphosphate
• SCHEMBL40720
• DTXSID80619896
• 4-(Phosphonooxy)butyl 2-methylprop-2-enoate
• 40074-59-7

• Inchi： 1S/C8H15O6P/c1-7(2)8(9)13-5-3-4-6-14-15(10,11)12/h1,3-6H2,2H3,(H2,10,11,12)
• InChI Key： GMCNAQYARMUGJX-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 238.06062519g/mol
• Monoisotopic Mass: 238.06062519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.1Ų